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Cat. No.: B138754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Chloroaniline, a chlorinated aromatic amine, serves as a crucial intermediate in the

synthesis of a wide array of commercial products, including pharmaceuticals, dyes, pigments,

and pesticides.[1] Its utility in drug development, particularly in the manufacture of certain

benzodiazepines and the widely used antimicrobial chlorhexidine, underscores the importance

of a thorough understanding of its chemical and physical properties for professionals in the

field.[1][2] This guide provides a comprehensive overview of the structural characteristics,

physicochemical properties, reactivity, and safety considerations of 4-chloroaniline, presenting

quantitative data in accessible formats and outlining key experimental methodologies.

Chemical Structure and Identification
4-Chloroaniline is an organochlorine compound with a chlorine atom substituted at the para-

position (position 4) of the aniline ring.[1][2] The presence of both the electron-withdrawing

chlorine atom and the electron-donating amino group on the benzene ring influences its

chemical reactivity and physical properties.

The molecule consists of a six-membered aromatic ring, a primary aromatic amine group, and

a chloro substituent.[1] It is one of three isomers of chloroaniline.[2]

Molecular Structure Diagram
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Step 1: Nitration

Step 2: Reduction

Chlorobenzene

4-Nitrochlorobenzene

HNO₃, H₂SO₄

4-Chloroaniline

Reduction (e.g., Fe/HCl or H₂, catalyst)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

Personal Protective Equipment (PPE)

Handling Procedures

Emergency Response

Identify Hazards
(Toxic, Carcinogen, Irritant)

Review Safety Data Sheet (SDS)

Chemical Resistant Gloves Safety Goggles/Face Shield Protective Clothing NIOSH-approved Respirator

Work in a Fume Hood

Avoid Skin/Eye Contact & Inhalation

No Eating, Drinking, or Smoking Spill: Evacuate, Ventilate, Collect

In case of accident

Exposure: Use Eyewash/Shower, Seek Medical Attention

In case of accident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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